molecular formula C17H24N4O2S B1218569 2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester

2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester

Cat. No. B1218569
M. Wt: 348.5 g/mol
InChI Key: NERMGOLFRVSVAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[[4-amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester is a member of triazoles and an isopropyl ester.

Scientific Research Applications

Synthesis and Physical-Chemical Properties

  • Synthesis and Toxicity Evaluation : Ethers of 2-(1,2,4-triazoles-3-iltio)acetic acids, including the specified compound, are synthesized and evaluated for their physical-chemical properties and acute toxicity. These compounds have shown a range of biological activities and are found to be practically non-toxic and low-toxic, with LD50 in the range of 525±51 mg/kg to 2250±200 mg/kg (Salionov, 2015).

  • Creation of Biological Compounds : Derivatives of 1,2,4-triazole, like the specified compound, serve as a basis for manufacturing new native drugs, possibly competing with foreign drugs. The synthesis of such compounds involves various physical-chemical methods of analysis (Safonov, Panasenko, & Knysh, 2017).

Bioactivity and Applications

  • Antimicrobial Activity : Certain derivatives of 1,2,4-triazole, like the compound , have been studied for antimicrobial activity. These derivatives exhibit moderate activity against a range of microbial strains (Danilchenko & Parchenko, 2017).

  • Structural Analysis and Reactivity : Detailed molecular structure analysis, including X-ray diffraction and NMR techniques, is performed on triazolyl-indole derivatives. These studies help in understanding the molecular interactions and reactivity of such compounds (Boraei et al., 2021).

  • Novel Compounds Synthesis : The synthesis of novel compounds, including derivatives of 1,2,4-triazole, is actively researched. These compounds are characterized using various spectroscopic methods and assessed for their potential biological activities, such as antimicrobial properties (Ünver et al., 2008).

  • Fungicidal Activity : Some derivatives related to 1,2,4-triazole demonstrate significant fungicidal activity, indicating potential agricultural applications. Such compounds can inhibit specific fungi at relatively low concentrations (Mao, Song, & Shi, 2013).

properties

Product Name

2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester

Molecular Formula

C17H24N4O2S

Molecular Weight

348.5 g/mol

IUPAC Name

propan-2-yl 2-[[4-amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate

InChI

InChI=1S/C17H24N4O2S/c1-11(2)23-14(22)10-24-16-20-19-15(21(16)18)12-6-8-13(9-7-12)17(3,4)5/h6-9,11H,10,18H2,1-5H3

InChI Key

NERMGOLFRVSVAQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)CSC1=NN=C(N1N)C2=CC=C(C=C2)C(C)(C)C

Pictograms

Irritant

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester
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2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester
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2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester
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2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester
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2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester
Reactant of Route 6
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2-[[4-Amino-5-(4-tert-butylphenyl)-1,2,4-triazol-3-yl]thio]acetic acid propan-2-yl ester

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